5-(3-methyl-4-nitrophenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-methyl-4-nitrophenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O3/c1-10-4-3-5-12(8-10)15-17-16(22-18-15)13-6-7-14(19(20)21)11(2)9-13/h3-9H,1-2H3
• InChI Key: XIMKWQRIVRNQLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC(=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

5-(3-methyl-4-nitrophenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole, commonly known as MNPO, is a heterocyclic compound with potential applications in the field of medicinal chemistry. The compound belongs to the class of oxadiazoles, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of MNPO is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of enzymes or the modulation of signaling pathways. For example, MNPO has been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. MNPO has also been found to modulate the activity of the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
MNPO has been shown to exhibit various biochemical and physiological effects. For example, it has been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. MNPO has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes. In addition, MNPO has been shown to exhibit anti-inflammatory activity by suppressing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

MNPO has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, MNPO has some limitations for lab experiments. It is insoluble in water and requires the use of organic solvents for its preparation and handling. MNPO is also toxic and should be handled with care.

Future Directions

MNPO has potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. Future research could focus on the optimization of the synthesis method of MNPO to improve its yield and purity. In addition, the mechanism of action of MNPO could be further elucidated to understand its pharmacological effects. Future studies could also investigate the potential use of MNPO as a fluorescent probe for the detection of nitroreductase activity in cancer cells. Finally, MNPO could be further investigated for its potential use as a photosensitizer in photodynamic therapy.

Synthesis Methods

The synthesis of MNPO can be achieved through various methods, including the reaction of 3-methyl-4-nitrophenylhydrazine and 3-methylbenzoyl chloride in the presence of a base. Another method involves the reaction of 3-methyl-4-nitroaniline and 3-methylbenzoyl chloride in the presence of a base. The yield of MNPO can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.

Scientific Research Applications

MNPO has been studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anticancer, antimicrobial, and antifungal activities. MNPO has also been studied for its potential use as a fluorescent probe for the detection of nitroreductase activity in cancer cells. The compound has also been investigated for its potential use as a photosensitizer in photodynamic therapy.